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Compound of Interest

Compound Name: Diammonium EDTA

Cat. No.: B1586234

This guide provides essential information for researchers, scientists, and drug development
professionals on the use of diammonium ethylenediaminetetraacetic acid (EDTA), with a core
focus on its molecular weight for accurate solution preparation. Diammonium EDTA is a key
chelating agent used to sequester divalent and trivalent metal ions in a variety of biochemical
and molecular biology applications.

Chemical and Physical Properties

Accurate solution preparation begins with precise data. The fundamental properties of
diammonium EDTA are summarized below. It is crucial to distinguish between the anhydrous
and hydrated forms of the salt, as this will affect mass calculations. The most commonly cited
molecular weight for the anhydrous form is 326.30 g/mol .[1][2][3]
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Property

Value

Source

Chemical Name

Diammonium

ethylenediaminetetraacetate

[2]

Synonyms

EDTA diammonium salt,
Diammonium dihydrogen

ethylenediaminetetraacetate

[1]14]

Molecular Formula

C10H22N40s

[1102][31[4]

Molecular Weight (Anhydrous)

326.30 g/mol

[1](21(3]

Appearance

White powder/solid

[2]

CAS Number

20824-56-0

[21(31[4]

Experimental Protocol: Preparation of a 0.5 M
Diammonium EDTA Stock Solution

This protocol outlines the steps to prepare a 0.5 M stock solution of diammonium EDTA at a

standard laboratory volume of 500 mL.

Materials and Equipment:

e Deionized or distilled water

e 500 mL graduated cylinder

e 500 mL beaker or flask

o Magnetic stirrer and stir bar

e Weighing scale

e Spatula

e pH meter

Diammonium EDTA (anhydrous, MW = 326.30 g/mol)
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e Hydrochloric acid (HCI) or Sodium hydroxide (NaOH) for pH adjustment (if necessary)
Procedure:
o Calculate the Required Mass:
o To prepare 500 mL (0.5 L) of a 0.5 M solution, the calculation is as follows:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
= Mass (g) = 0.5 mol/L x 0.5 L x 326.30 g/mol = 81.58 g
e Weigh the Diammonium EDTA:
o Carefully weigh out 81.58 g of anhydrous diammonium EDTA powder.

¢ Dissolve the Salt:

o

Add approximately 400 mL of deionized or distilled water to a 500 mL beaker.

[¢]

Place a magnetic stir bar in the beaker and place it on a magnetic stirrer.

[¢]

Slowly add the weighed diammonium EDTA powder to the water while stirring.

[e]

Continue stirring until the powder is fully dissolved. The solution may appear cloudy
initially.

e Check and Adjust pH (If Required):

o For most applications, the pH of the resulting solution should be near neutral. However, if
a specific pH is required for an experimental buffer, it should be adjusted at this stage. Use
a calibrated pH meter and adjust with dilute HCI or NaOH as needed.

e Final Volume Adjustment:

o Once the salt is completely dissolved, carefully transfer the solution to a 500 mL graduated
cylinder.
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o Rinse the beaker with a small amount of deionized water and add the rinsewater to the
graduated cylinder to ensure a complete transfer.

o Add deionized water to bring the final volume to the 500 mL mark.

e Storage:

o Transfer the final solution to a labeled, sealed container. Store at room temperature.

Workflow Visualization

The following diagram illustrates the logical workflow for preparing a stock solution of
diammonium EDTA.
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Preparation Workflow: Diammonium EDTA Solution

Step 1: Calculate Mass
(Molarity x Volume x MW)

alculation guides weighing
Step 2: Weigh Powder
(e.g., 81.58 g for 0.5M in 500mL)

Add powder to water

Step 3: Dissolve in Water
(~80% of final volume with stirring)

After dissolution

Step 4: Adjust pH
(If required for specific application)

After pH adjustment

Step 5: Adjust to Final Volume
(Bring to 500 mL mark)

Step 6: Store Solution
(Labeled and sealed container)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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